Cas no 898044-48-9 (4-chloropyrimidine-2-carbonitrile)

• Product Name: 4-chloropyrimidine-2-carbonitrile
• CAS No: 898044-48-9
• MF: C₅H₂ClN₃
• MW: 139.542479038239
• MDL: MFCD09607718
• CID: 714997
• PubChem ID: 45787493
• Update Time: 2025-10-29

4-chloropyrimidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinecarbonitrile,4-chloro-
• 4-chloropyrimidine-2-carbonitrile
• 2-Cyano-4-chloropyrimidine
• 2-Pyrimidinecarbonitrile,4-chloro
• 4-CHLORO-2-CYANOPYRIMIDINE
• 6-CHLORO-2-CYANOPYRIMIDINE
• 4-Chloro-2-pyrimidinecarbonitrile (ACI)
• 4-CHLORO-2-PYRIMIDINECARBONITRILE
• EN300-157326
• AKOS006329977
• BDBM496374
• chloropyrimidinecarbonitrile
• DTXSID10671669
• SCHEMBL1368754
• SY021263
• CS-0044783
• AAR-RCN-37d0aa00-1
• AB50815
• 898044-48-9
• YKB04448
• AS-39557
• AKONCVZBQYODEU-UHFFFAOYSA-N
• Z1198220737
• MFCD09607718

• MDL： MFCD09607718
• Inchi： 1S/C5H2ClN3/c6-4-1-2-8-5(3-7)9-4/h1-2H
• InChI Key： AKONCVZBQYODEU-UHFFFAOYSA-N
• SMILES： N#CC1N=C(Cl)C=CN=1

Computed Properties

• Exact Mass: 138.99400
• Monoisotopic Mass: 138.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 49.6A^2

Experimental Properties

• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr)
• Boiling Point: 292.0±32.0℃ (760 Torr)
• Flash Point: 130.4±25.1℃
• PSA: 49.57000
• LogP: 1.00168

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-chloropyrimidine-2-carbonitrile

Introduction to 4-chloropyrimidine-2-carbonitrile (CAS No. 898044-48-9)

4-chloropyrimidine-2-carbonitrile, with the chemical formula C₅H₂ClN₃, is a significant intermediate in the field of pharmaceutical and agrochemical synthesis. This compound, identified by its CAS number 898044-48-9, has garnered attention due to its versatile applications in the development of novel bioactive molecules. The presence of both a chloro substituent and a nitrile group on the pyrimidine core imparts unique reactivity, making it a valuable building block for further functionalization.

The structural features of 4-chloropyrimidine-2-carbonitrile enable it to participate in various chemical transformations, including nucleophilic substitution, condensation reactions, and metal-catalyzed coupling processes. These reactions are pivotal in constructing more complex scaffolds essential for drug discovery. Recent advancements in synthetic methodologies have enhanced the efficiency of incorporating this compound into target molecules, facilitating rapid and scalable production.

In the realm of pharmaceutical research, 4-chloropyrimidine-2-carbonitrile has been widely explored for its potential in developing antiviral, anticancer, and antimicrobial agents. The pyrimidine moiety is a cornerstone in medicinal chemistry, frequently appearing in bioactive compounds due to its ability to mimic natural nucleobases and interact with biological targets. The chloro and nitrile groups further expand its utility by serving as handles for selective modifications.

One of the most compelling aspects of 4-chloropyrimidine-2-carbonitrile is its role in constructing heterocyclic frameworks. Heterocycles are prevalent in biologically active molecules, and modifications at specific positions can significantly alter their pharmacological properties. The compound’s reactivity allows for the introduction of diverse functional groups, enabling the design of molecules with tailored biological activities. For instance, recent studies have demonstrated its use in generating pyrimidinone derivatives, which exhibit promising antitumor effects.

Recent research has also highlighted the importance of 4-chloropyrimidine-2-carbonitrile in the development of kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By leveraging the compound’s structural features, researchers have synthesized novel inhibitors that target specific kinases with high selectivity. These inhibitors have shown encouraging results in preclinical studies, paving the way for potential therapeutic applications.

The agrochemical industry has also benefited from the applications of 4-chloropyrimidine-2-carbonitrile. Its derivatives have been investigated as potential herbicides and fungicides due to their ability to interfere with essential metabolic pathways in pests and weeds. The compound’s versatility allows for the creation of molecules that are both effective and environmentally sustainable, addressing growing concerns about agricultural practices.

Synthetic strategies for producing 4-chloropyrimidine-2-carbonitrile have evolved significantly over the years. Modern approaches emphasize green chemistry principles, aiming to minimize waste and improve yields. Catalytic methods, particularly those involving transition metals, have been particularly successful in facilitating key transformations while maintaining high selectivity. These advancements not only enhance efficiency but also align with global efforts to promote sustainable chemical manufacturing.

The future prospects of 4-chloropyrimidine-2-carbonitrile are vast, driven by ongoing research and technological innovations. As our understanding of biological systems deepens, new opportunities will emerge for utilizing this compound in drug discovery and beyond. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into tangible applications that benefit society.

In conclusion,4-chloropyrimidine-2-carbonitrile (CAS No. 898044-48-9) is a multifaceted intermediate with broad applications across pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists working on developing novel bioactive molecules. As research continues to uncover new possibilities, this compound is poised to play an even greater role in shaping the future of chemical biology.